Cas no 1206992-02-0 (2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide)

• Product Name: 2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
• CAS No: 1206992-02-0
• MF: C₁₅H₁₆BrN₃OS
• MW: 366.276041030884
• CID: 5451147
• PubChem ID: 49671657
• Update Time: 2025-10-28

2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(4-Bromophenyl)-1-(2-propen-1-yl)-1H-imidazol-2-yl]thio]-N-methylacetamide
• 2-((1-allyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-methylacetamide
• AKOS024477186
• 2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
• 2-[5-(4-bromophenyl)-1-prop-2-enylimidazol-2-yl]sulfanyl-N-methylacetamide
• 1206992-02-0
• F2964-1589

• Inchi： 1S/C15H16BrN3OS/c1-3-8-19-13(11-4-6-12(16)7-5-11)9-18-15(19)21-10-14(20)17-2/h3-7,9H,1,8,10H2,2H3,(H,17,20)
• InChI Key： YVOFAQHWWMKFAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN=C(N1CC=C)SCC(NC)=O

Computed Properties

• Exact Mass: 365.01975g/mol
• Monoisotopic Mass: 365.01975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.84±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide

Professional Introduction to Compound with CAS No 1206992-02-0 and Product Name: 2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide

Compound with the CAS number 1206992-02-0 and the product name 2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug discovery and development. The intricate arrangement of functional groups, including a sulfanyl moiety linked to an N-methylacetamide backbone, combined with a 5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol ring system, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The bromophenyl substituent in the molecule is particularly noteworthy, as halogenated aromatic compounds are frequently employed in medicinal chemistry due to their enhanced binding affinity and metabolic stability. Recent studies have highlighted the role of imidazole derivatives in modulating various biological pathways, making them valuable candidates for therapeutic intervention. The presence of a prop-2-enyl group introduces additional conformational flexibility, which can be exploited to optimize pharmacokinetic properties such as solubility and bioavailability.

Current research in the pharmaceutical industry increasingly emphasizes the development of small molecules that can interact with biological targets with high specificity. The compound in question exhibits a unique combination of structural features that make it an attractive candidate for further investigation. The sulfanyl group, for instance, has been shown to enhance binding interactions through hydrogen bonding or electrostatic interactions, depending on the target protein. This feature is particularly relevant in the context of enzyme inhibition, where precise molecular recognition is crucial.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The modular nature of its structure allows for systematic modifications at various positions, enabling chemists to fine-tune its biological activity. For example, the N-methylacetamide moiety can serve as a hinge region for protein-protein interactions, while the imidazole ring provides a scaffold for further functionalization. Such adaptability is highly valued in drug discovery pipelines, where rapid iteration and optimization are essential.

In recent years, computational methods have played an increasingly important role in the design and optimization of pharmaceutical compounds. Advanced algorithms can predict the binding affinity of small molecules to biological targets with remarkable accuracy, allowing researchers to prioritize candidates for experimental validation. The compound with CAS No 1206992-02-0 has been subjected to such computational analyses, which suggest promising interactions with several key enzymes and receptors implicated in human disease.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the sulfanyl group at the 2-position of the imidazole ring is particularly challenging, requiring precise control over reaction conditions to avoid side products. However, recent advances in synthetic methodologies have made such transformations more accessible, paving the way for larger-scale production and further derivatization.

Biological evaluation of this compound has revealed intriguing properties that warrant further exploration. Initial assays have shown activity against several targets of interest, including enzymes involved in inflammatory pathways and cell signaling cascades. While these preliminary results are promising, additional studies are needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible benefits for patients.

The development of novel pharmaceuticals is a multifaceted endeavor that requires interdisciplinary collaboration across chemistry, biology, pharmacology, and clinical research. The compound with CAS No 1206992-02-0 exemplifies this collaborative approach by integrating structural features derived from both academic research and industrial drug discovery platforms. Its unique combination of functional groups makes it a valuable asset in the quest for new treatments.

As our understanding of disease mechanisms continues to evolve, so too does our capacity to design molecules that can modulate these processes effectively. The compound in question represents an early but promising step toward this goal. By leveraging cutting-edge synthetic techniques and computational tools, researchers are paving the way for next-generation therapeutics that offer improved efficacy and safety profiles.

In conclusion,2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide stands as a testament to the power of modern pharmaceutical chemistry. Its complex structure and versatile functionalization potential make it an exciting candidate for further research. As investigations continue into its biological activity and pharmacological properties,this compound holds promise as a precursor to novel treatments that could address unmet medical needs worldwide.